Cas no 82670-07-3 (4-Bromo-2-methylnaphthalen-1-amine hydrochloride)

4-Bromo-2-methylnaphthalen-1-amine hydrochloride is a halogenated naphthylamine derivative with applications in organic synthesis and pharmaceutical research. Its bromine substituent enhances reactivity for cross-coupling reactions, while the methyl group contributes to steric and electronic modulation. The hydrochloride salt form improves stability and solubility in polar solvents, facilitating handling and storage. This compound serves as a versatile intermediate in the development of dyes, agrochemicals, and bioactive molecules. High purity grades are available to ensure consistent performance in demanding synthetic workflows. Its structural features make it valuable for constructing complex polycyclic frameworks in medicinal chemistry programs.
4-Bromo-2-methylnaphthalen-1-amine hydrochloride structure
82670-07-3 structure
Product name:4-Bromo-2-methylnaphthalen-1-amine hydrochloride
CAS No:82670-07-3
MF:C11H11BrClN
MW:272.568741083145
CID:6627160
PubChem ID:21501401

4-Bromo-2-methylnaphthalen-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 82670-07-3
    • F95189
    • SCHEMBL11797987
    • 4-BROMO-2-METHYLNAPHTHALEN-1-AMINE HYDROCHLORIDE
    • 1-Naphthalenamine, 4-bromo-2-methyl-, hydrochloride (1:1)
    • 4-Bromo-2-methylnaphthalen-1-amine hydrochloride
    • Inchi: 1S/C11H10BrN.ClH/c1-7-6-10(12)8-4-2-3-5-9(8)11(7)13;/h2-6H,13H2,1H3;1H
    • InChI Key: REJADVPIFNJYHY-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C(=C2C=CC=CC2=1)N.Cl

Computed Properties

  • Exact Mass: 270.97634g/mol
  • Monoisotopic Mass: 270.97634g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

4-Bromo-2-methylnaphthalen-1-amine hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P029INA-250mg
4-Bromo-2-methylnaphthalen-1-amine hydrochloride
82670-07-3 97%
250mg
$640.00 2023-12-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1845753-1g
4-Bromo-2-methylnaphthalen-1-amine hydrochloride
82670-07-3 98%
1g
¥8760.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1845753-250mg
4-Bromo-2-methylnaphthalen-1-amine hydrochloride
82670-07-3 98%
250mg
¥3547.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1845753-500mg
4-Bromo-2-methylnaphthalen-1-amine hydrochloride
82670-07-3 98%
500mg
¥6921.00 2024-07-28
1PlusChem
1P029INA-100mg
4-Bromo-2-methylnaphthalen-1-amine hydrochloride
82670-07-3 97%
100mg
$449.00 2023-12-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1845753-100mg
4-Bromo-2-methylnaphthalen-1-amine hydrochloride
82670-07-3 98%
100mg
¥2624.00 2024-07-28

Additional information on 4-Bromo-2-methylnaphthalen-1-amine hydrochloride

Comprehensive Overview of 4-Bromo-2-methylnaphthalen-1-amine hydrochloride (CAS No. 82670-07-3)

4-Bromo-2-methylnaphthalen-1-amine hydrochloride (CAS No. 82670-07-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical research, and material science. Its molecular structure, featuring a brominated naphthalene core with an amine hydrochloride functional group, makes it a valuable building block for synthesizing complex molecules. Researchers and industries prioritize this compound due to its unique reactivity and compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In recent years, the demand for 4-Bromo-2-methylnaphthalen-1-amine hydrochloride has surged, driven by its applications in drug discovery and fluorescent dye synthesis. A trending topic in scientific forums revolves around its role in developing targeted cancer therapies, where its scaffold serves as a precursor for kinase inhibitors. Additionally, its photophysical properties are explored in OLED (organic light-emitting diode) research, aligning with the global push for energy-efficient displays.

From a synthetic chemistry perspective, the compound’s bromine substituent offers a strategic handle for further functionalization, a feature frequently highlighted in patent literature. A common query among chemists is: *"How does the methyl group at the 2-position influence the compound’s reactivity?"* Studies suggest it enhances steric stability while maintaining electronic density for electrophilic substitutions. This balance is critical for designing high-yield synthetic routes, a hot topic in green chemistry discussions.

Analytical data for CAS No. 82670-07-3 typically includes HPLC purity (>98%), NMR spectra (confirming the amine hydrochloride salt form), and mass spectrometry. Storage recommendations emphasize protection from moisture and light, as the hydrochloride salt may degrade under prolonged exposure. These details address frequent search terms like *"stability of bromonaphthalene derivatives"* and *"handling amine hydrochlorides."*

Environmental and regulatory considerations are increasingly relevant. While not classified as hazardous under major frameworks, its brominated aromatic structure warrants scrutiny under REACH and EPA guidelines. Users often search for *"biodegradability of naphthalene amines"*—a topic under active investigation via computational models like QSAR (Quantitative Structure-Activity Relationship).

In summary, 4-Bromo-2-methylnaphthalen-1-amine hydrochloride exemplifies the intersection of synthetic utility and multidisciplinary innovation. Its versatility in medicinal chemistry, coupled with emerging applications in optoelectronics, ensures sustained interest. Future research may explore its potential in catalysis or as a ligand in metal-organic frameworks (MOFs), further expanding its industrial footprint.

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